(2S)-2-{[(2S)-2-Azaniumyl-3-(1H-imidazol-4-yl)propanoyl]amino}propanoate

• CAS No.: 16874-75-2
• Product Name: (2S)-2-{[(2S)-2-Azaniumyl-3-(1H-imidazol-4-yl)propanoyl]amino}propanoate
• Molecular Formula: C9H14N4O3
• Molecular Weight: 226.23 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]propanoic acid
• Standard InChI: InChI=1S/C9H14N4O3/c1-5(9(15)16)13-8(14)7(10)2-6-3-11-4-12-6/h3-5,7H,2,10H2,1H3,(H,11,12)(H,13,14)(H,15,16)/t5-,7-/m0/s1
• Standard InChIKey: FRJIAZKQGSCKPQ-FSPLSTOPSA-N
• Isomeric SMILES: C[C@@H](C(=O)[O-])NC(=O)[C@H](CC1=CN=CN1)[NH3+]
• SMILES: CC(C(=O)O)NC(=O)C(CC1=CN=CN1)N
• Canonical SMILES: CC(C(=O)[O-])NC(=O)C(CC1=CN=CN1)[NH3+]
• Physical Description: Solid
• Description: Histidinyl-alanine, also known as H-a dipeptide or his-ala, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Histidinyl-alanine is soluble (in water) and a weakly acidic compound (based on its pKa). Histidinyl-alanine has been primarily detected in feces.
• Synonyms: His-Ala; histidinoalanine; histidinoalanine, (beta)-isomer; histidinylalanine; histidylalanine; N-(2-amino-2-carboxyethyl)histidine
• PubChem Compound: 101180
• Last Modified: Nov 11 2021